Cas no 2228710-10-7 (2-(2-azidoethyl)-1-chloro-3-methoxybenzene)

• Product Name: 2-(2-azidoethyl)-1-chloro-3-methoxybenzene
• CAS No: 2228710-10-7
• MF: C₉H₁₀ClN₃O
• MW: 211.648200511932
• CID: 5996138
• PubChem ID: 165694334
• Update Time: 2025-11-06

2-(2-azidoethyl)-1-chloro-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-1-chloro-3-methoxybenzene
• 2228710-10-7
• EN300-1977234

• Inchi： 1S/C9H10ClN3O/c1-14-9-4-2-3-8(10)7(9)5-6-12-13-11/h2-4H,5-6H2,1H3
• InChI Key： JSZOOQFVDROZLJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CCN=[N+]=[N-])OC

Computed Properties

• Exact Mass: 211.0512396g/mol
• Monoisotopic Mass: 211.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.6Ų

Additional information on 2-(2-azidoethyl)-1-chloro-3-methoxybenzene

Introduction to 2-(2-Azidoethyl)-1-Chloro-3-Methoxybenzene (CAS No. 2228710-10-7)

2-(2-Azidoethyl)-1-Chloro-3-Methoxybenzene (CAS No. 2228710-10-7) is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its benzene ring, which is substituted with three distinct functional groups: a chlorine atom, a methoxy group, and an azidoethyl group. The combination of these groups imparts unique chemical properties, making it a valuable compound for research and potential applications.

The azide group (-N₃) in the molecule is particularly interesting due to its reactivity and versatility in organic synthesis. Azides are known for their ability to undergo various transformations, such as the Staudinger reaction or the click chemistry reactions, which are widely used in drug discovery and materials science. The chlorine atom at position 1 of the benzene ring contributes to the compound's electrophilic aromatic substitution reactivity, while the methoxy group at position 3 introduces electron-donating effects, influencing the overall electronic properties of the molecule.

Recent studies have explored the potential of 2-(2-Azidoethyl)-1-Chloro-3-Methoxybenzene in drug design, particularly in the development of bioactive molecules. Researchers have utilized its azide functionality to synthesize bioisosteres and prodrugs, which are promising candidates for targeted drug delivery systems. Additionally, the compound has been employed as a building block in the construction of advanced materials, such as stimuli-responsive polymers and self-healing materials.

In terms of synthesis, 2-(2-Azidoethyl)-1-Chloro-3-Methoxybenzene can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis typically begins with chlorobenzene derivatives, which are then subjected to substitution reactions to introduce the azide and methoxy groups. Optimization of reaction conditions has led to higher yields and improved purity levels, making this compound more accessible for research purposes.

The physical properties of CAS No. 2228710-10-7 include a melting point of approximately 95°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide facilitates its use in various chemical reactions. The compound is also stable under normal storage conditions but should be protected from light and moisture to prevent degradation.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of CAS No. 2228710-10-7 with high accuracy. Quantum mechanical calculations have revealed that the azide group significantly influences the molecule's electron distribution, making it more susceptible to nucleophilic attacks. This insight has been instrumental in designing novel synthetic pathways for this compound.

In conclusion, CAS No. 228710-10-7, or Compound Name, stands out as a versatile organic compound with diverse applications in chemistry and materials science. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop innovative solutions across various industries.